Cas no 5320-31-0 (2-(3,4,5-Trimethoxyphenyl)acetaldehyde)

• Product Name: 2-(3,4,5-Trimethoxyphenyl)acetaldehyde
• CAS No: 5320-31-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 375490
• PubChem ID: 3014357
• Update Time: 2025-11-02

2-(3,4,5-Trimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trimethoxyphenyl)acetaldehyde
• 3,4,5-TRIMETHOXYPHENYLACETALDEHYDE
• Benzeneacetaldehyde,3,4,5-trimethoxy-
• 3,4,5-trimethoxy benzeneacetaldehyde
• Benzeneacetaldehyde,3,4,5-trimethoxy
• (3,4,5-Trimethoxyphenyl)Acetaldehyde
• Benzeneacetaldehyde, 3,4,5-trimethoxy-
• 5320-31-0
• E275P2F7Y3
• 1,4-Naphthalenediamine,N4-(cyclohexylcarbonimidoyl)-N1,N1-dimethyl-
• EN300-1849474
• MFCD11110129
• 3,4,5-Trimethoxybenzeneacetaldehyde
• DTXSID10201263
• PDZYOCOHQGFKLC-UHFFFAOYSA-N
• AKOS014197771
• AMY4001
• SCHEMBL724406
• G90468
• DB-410371
• DTXCID10123754

• Inchi： 1S/C11H14O4/c1-13-9-6-8(4-5-12)7-10(14-2)11(9)15-3/h5-7H,4H2,1-3H3
• InChI Key： PDZYOCOHQGFKLC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CC=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.089
• Boiling Point: 318.4°Cat760mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.496
• PSA: 44.76000
• LogP: 1.45380

Additional information on 2-(3,4,5-Trimethoxyphenyl)acetaldehyde

Comprehensive Guide to 2-(3,4,5-Trimethoxyphenyl)acetaldehyde (CAS No. 5320-31-0): Properties, Applications, and Market Insights

2-(3,4,5-Trimethoxyphenyl)acetaldehyde (CAS No. 5320-31-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This aromatic aldehyde, characterized by its trimethoxyphenyl group, has garnered attention for its unique chemical properties and versatility in synthesis. Researchers and industry professionals often search for "2-(3,4,5-Trimethoxyphenyl)acetaldehyde uses" or "CAS 5320-31-0 suppliers," reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(3,4,5-Trimethoxyphenyl)acetaldehyde features a phenyl ring substituted with three methoxy groups at the 3, 4, and 5 positions, along with an acetaldehyde functional group. This configuration contributes to its reactivity, making it valuable for constructing complex molecules. Recent studies highlight its role as a precursor in the synthesis of bioactive compounds, addressing trending topics like "green chemistry" and "sustainable synthesis."

In pharmaceutical applications, 2-(3,4,5-Trimethoxyphenyl)acetaldehyde is frequently employed in the development of novel drug candidates. Its derivatives have shown potential in areas such as "cancer research" and "neurodegenerative disease treatment," aligning with current health-focused trends. The compound's ability to serve as a building block for heterocyclic compounds further enhances its utility in medicinal chemistry.

The global market for 2-(3,4,5-Trimethoxyphenyl)acetaldehyde has seen steady growth, driven by increasing demand from research institutions and pharmaceutical companies. Queries like "buy 2-(3,4,5-Trimethoxyphenyl)acetaldehyde" and "5320-31-0 price trends" indicate strong commercial interest. Suppliers often emphasize high-purity grades (>98%) to meet the stringent requirements of advanced research applications.

From a synthetic chemistry perspective, this compound offers excellent opportunities for exploring "C-C bond formation" and "catalytic transformations." Its stability under various reaction conditions makes it suitable for multi-step syntheses, a topic frequently discussed in "organic chemistry forums." Researchers also investigate its behavior in "microwave-assisted reactions," reflecting the industry's shift toward energy-efficient methodologies.

Quality control of 2-(3,4,5-Trimethoxyphenyl)acetaldehyde typically involves analytical techniques such as HPLC and GC-MS. The compound's purity is crucial, especially when used in sensitive applications like "asymmetric synthesis" or "chiral molecule production." Storage recommendations generally suggest cool, dry conditions to maintain stability, addressing common concerns about "chemical storage best practices."

Emerging research directions for CAS 5320-31-0 include its potential in "material science applications" and "smart polymer development." These innovative uses align with current scientific trends toward "functional materials" and "advanced nanotechnology." The compound's aromatic properties make it particularly interesting for designing novel organic electronic components.

For laboratory safety, standard precautions apply when handling 2-(3,4,5-Trimethoxyphenyl)acetaldehyde, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, prudent practices are recommended, mirroring the broader scientific community's emphasis on "lab safety protocols" and "responsible chemical management."

The future outlook for 2-(3,4,5-Trimethoxyphenyl)acetaldehyde appears promising, with potential expansions into "bioconjugation chemistry" and "targeted drug delivery systems." As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation and pharmaceutical development.